Cas no 921785-84-4 (1-{8-(4-fluorophenyl)methoxyquinolin-2-yl}piperidine-4-carboxamide)

• Product Name: 1-{8-(4-fluorophenyl)methoxyquinolin-2-yl}piperidine-4-carboxamide
• CAS No: 921785-84-4
• MF: C₂₂H₂₂FN₃O₂
• MW: 379.42738866806
• CID: 5957407
• PubChem ID: 18570689
• Update Time: 2025-06-24

1-{8-(4-fluorophenyl)methoxyquinolin-2-yl}piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-{8-(4-fluorophenyl)methoxyquinolin-2-yl}piperidine-4-carboxamide
• 4-Piperidinecarboxamide, 1-[8-[(4-fluorophenyl)methoxy]-2-quinolinyl]-
• 1-{8-[(4-fluorophenyl)methoxy]quinolin-2-yl}piperidine-4-carboxamide
• F2255-0689
• 921785-84-4
• 1-(8-((4-fluorobenzyl)oxy)quinolin-2-yl)piperidine-4-carboxamide
• SR-01000911396
• SR-01000911396-1
• AKOS024631781
• 1-[8-[(4-fluorophenyl)methoxy]quinolin-2-yl]piperidine-4-carboxamide

• Inchi： 1S/C22H22FN3O2/c23-18-7-4-15(5-8-18)14-28-19-3-1-2-16-6-9-20(25-21(16)19)26-12-10-17(11-13-26)22(24)27/h1-9,17H,10-14H2,(H2,24,27)
• InChI Key： IEOOZBXWVZEZQX-UHFFFAOYSA-N
• SMILES： N1(C2C=CC3C(N=2)=C(OCC2=CC=C(F)C=C2)C=CC=3)CCC(C(N)=O)CC1

Computed Properties

• Exact Mass: 379.16960512g/mol
• Monoisotopic Mass: 379.16960512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 68.4Ų

Experimental Properties

• Density: 1.280±0.06 g/cm3(Predicted)
• Boiling Point: 630.3±55.0 °C(Predicted)
• pka: 16.29±0.20(Predicted)

Additional information on 1-{8-(4-fluorophenyl)methoxyquinolin-2-yl}piperidine-4-carboxamide

Introduction to 1-{8-(4-fluorophenyl)methoxyquinolin-2-yl}piperidine-4-carboxamide (CAS No. 921785-84-4)

1-{8-(4-fluorophenyl)methoxyquinolin-2-yl}piperidine-4-carboxamide, identified by its Chemical Abstracts Service (CAS) number 921785-84-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule represents a fusion of quinoline and piperidine scaffolds, modified with a 4-fluorophenylmethoxy substituent, which endows it with unique structural and functional properties. The presence of these specific functional groups not only influences its chemical reactivity but also modulates its biological activity, making it a promising candidate for further exploration in drug discovery.

The quinoline moiety is a well-documented pharmacophore in medicinal chemistry, known for its broad spectrum of biological activities, including antimicrobial, antimalarial, and anticancer properties. Quinolines have been extensively studied for their ability to interact with various biological targets, such as enzymes and receptors. In particular, derivatives of quinoline have shown efficacy in targeting kinases and other enzymes involved in cancer progression. The 8-(4-fluorophenyl)methoxy group appended to the quinoline ring introduces additional complexity to the molecule, potentially enhancing its binding affinity and selectivity towards specific biological targets.

The piperidine ring is another common pharmacophore in drug design, recognized for its ability to enhance oral bioavailability and metabolic stability. Piperidine derivatives are frequently incorporated into drug molecules due to their favorable pharmacokinetic profiles. The 4-carboxamide functionality at the 4-position of the piperidine ring further contributes to the molecule's solubility and reactivity, enabling diverse chemical modifications and bioconjugation strategies. Together, these structural elements make 1-{8-(4-fluorophenyl)methoxyquinolin-2-yl}piperidine-4-carboxamide a versatile scaffold for developing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have facilitated the rational design of molecules like 1-{8-(4-fluorophenyl)methoxyquinolin-2-yl}piperidine-4-carboxamide. By leveraging high-throughput virtual screening and structure-based drug design techniques, researchers can predict the binding modes of this compound to potential targets with remarkable accuracy. These computational approaches have been instrumental in identifying lead compounds for further optimization. For instance, studies have demonstrated that the fluorophenylmethoxy group can engage in hydrophobic interactions and π-stacking with aromatic residues in protein targets, thereby enhancing binding affinity.

In vitro studies have begun to elucidate the biological profile of 1-{8-(4-fluorophenyl)methoxyquinolin-2-yl}piperidine-4-carboxamide. Initial assays suggest that this compound exhibits inhibitory activity against certain kinases and enzymes implicated in cancer cell proliferation. The quinoline scaffold appears to be critical for interacting with these targets, while the piperidine moiety contributes to improved solubility and cell permeability. Additionally, the fluorine atom in the 4-fluorophenyl group may play a pivotal role in modulating enzyme activity by influencing electronic properties and binding interactions.

The carboxamide group has been strategically incorporated to enable further derivatization, allowing researchers to fine-tune the biological activity of the molecule. For example, amide-based modifications can enhance proteolytic stability or facilitate bioconjugation with biomolecules such as peptides or antibodies. Such modifications are essential for developing targeted therapies that require specific delivery mechanisms or prolonged circulation times. The versatility of this scaffold makes it an attractive platform for exploring novel drug candidates across multiple therapeutic areas.

One particularly intriguing aspect of 1-{8-(4-fluorophenyl)methoxyquinolin-2-yl}piperidine-4-carboxamide is its potential application in addressing resistant forms of cancer. Cancer cells often develop resistance to conventional therapies through mutations or overexpression of target enzymes. By designing molecules that exploit unique structural features or binding modes, researchers aim to overcome these resistance mechanisms. Preliminary data suggest that this compound may interact with mutated kinases in a manner distinct from existing inhibitors, offering a promising strategy for developing next-generation anticancer agents.

The synthesis of 1-{8-(4-fluorophenyl)methoxyquinolin-2-yl}piperidine-4-carboxamide involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include functionalization of the quinoline ring with the fluorophenylmethoxy group followed by introduction of the piperidine core via nucleophilic substitution or condensation reactions. The final step involves forming the carboxamide linkage through amide bond formation techniques such as coupling reactions between an acid chloride intermediate and an amine derivative.

The development of efficient synthetic routes is crucial for scaling up production while maintaining high purity standards. Advances in catalytic methods have enabled more sustainable synthesis pathways, reducing waste generation and minimizing hazardous byproducts. Such green chemistry approaches align with broader industry efforts to promote environmentally responsible drug manufacturing processes.

As research progresses, 1-{8-(4-fluorophenyl)methoxyquinolin-2-yl}piperidine-4-carboxamide is poised to become a valuable tool in pharmaceutical development pipelines. Its unique structural features offer opportunities for designing molecules with enhanced potency, selectivity, and pharmacokinetic properties. Collaborative efforts between academic researchers and industry scientists will be essential in translating preclinical findings into clinical applications that benefit patients worldwide.